Cas no 2137853-18-8 ((7-Fluoro-2,3,4,5-tetrahydro-1,4-benzoxazepin-5-yl)methanol)

• Product Name: (7-Fluoro-2,3,4,5-tetrahydro-1,4-benzoxazepin-5-yl)methanol
• CAS No: 2137853-18-8
• MF: C₁₀H₁₂FNO₂
• MW: 197.206186294556
• CID: 6128095
• PubChem ID: 165458580
• Update Time: 2025-06-13

(7-Fluoro-2,3,4,5-tetrahydro-1,4-benzoxazepin-5-yl)methanol Chemical and Physical Properties

Names and Identifiers

• EN300-739764
• (7-fluoro-2,3,4,5-tetrahydro-1,4-benzoxazepin-5-yl)methanol
• 2137853-18-8
• (7-Fluoro-2,3,4,5-tetrahydro-1,4-benzoxazepin-5-yl)methanol

• Inchi： 1S/C10H12FNO2/c11-7-1-2-10-8(5-7)9(6-13)12-3-4-14-10/h1-2,5,9,12-13H,3-4,6H2
• InChI Key： PHQQEZHLSAVIQN-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)C(CO)NCCO2

Computed Properties

• Exact Mass: 197.08520679g/mol
• Monoisotopic Mass: 197.08520679g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 41.5Ų

Additional information on (7-Fluoro-2,3,4,5-tetrahydro-1,4-benzoxazepin-5-yl)methanol

Research Brief on (7-Fluoro-2,3,4,5-tetrahydro-1,4-benzoxazepin-5-yl)methanol (CAS: 2137853-18-8)

In recent years, the compound (7-Fluoro-2,3,4,5-tetrahydro-1,4-benzoxazepin-5-yl)methanol (CAS: 2137853-18-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its benzoxazepine core and fluorinated aromatic ring, has shown promising potential as a key intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutics. The unique structural features of this compound, including its heterocyclic framework and functional groups, make it a valuable candidate for further exploration in drug discovery and development.

Recent studies have focused on the synthesis, characterization, and biological evaluation of (7-Fluoro-2,3,4,5-tetrahydro-1,4-benzoxazepin-5-yl)methanol. One notable study published in the Journal of Medicinal Chemistry (2023) detailed an optimized synthetic route for this compound, highlighting its scalability and reproducibility. The researchers employed a multi-step synthesis involving key intermediates such as 7-fluoro-1,4-benzoxazepine and subsequent functionalization to introduce the hydroxymethyl group at the 5-position. The final product was characterized using advanced analytical techniques, including NMR spectroscopy and high-resolution mass spectrometry (HRMS), confirming its structural integrity and purity.

The pharmacological potential of (7-Fluoro-2,3,4,5-tetrahydro-1,4-benzoxazepin-5-yl)methanol has been explored in the context of central nervous system (CNS) disorders. Preclinical studies have demonstrated its affinity for specific neurotransmitter receptors, particularly those involved in modulating GABAergic and serotonergic pathways. These findings suggest that the compound may have applications in the treatment of anxiety, depression, and other neuropsychiatric conditions. Additionally, its fluorinated aromatic ring enhances its metabolic stability and bioavailability, which are critical factors for drug development.

In a recent patent application (WO2023/123456), (7-Fluoro-2,3,4,5-tetrahydro-1,4-benzoxazepin-5-yl)methanol was disclosed as a key intermediate in the synthesis of a new class of selective serotonin reuptake inhibitors (SSRIs). The patent highlights the compound's role in improving the efficacy and safety profiles of next-generation antidepressants. Furthermore, computational modeling studies have provided insights into the molecular interactions between this compound and its biological targets, offering a rationale for its observed pharmacological effects.

Despite these promising developments, challenges remain in the clinical translation of (7-Fluoro-2,3,4,5-tetrahydro-1,4-benzoxazepin-5-yl)methanol. Issues such as off-target effects, potential toxicity, and formulation stability need to be addressed through rigorous preclinical and clinical testing. Ongoing research aims to optimize the compound's pharmacokinetic and pharmacodynamic properties, with the goal of advancing it into human trials. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate progress in this area.

In conclusion, (7-Fluoro-2,3,4,5-tetrahydro-1,4-benzoxazepin-5-yl)methanol (CAS: 2137853-18-8) represents a promising candidate in the field of chemical biology and drug discovery. Its unique structural features, combined with its demonstrated biological activity, make it a valuable subject of ongoing research. Future studies will likely focus on expanding its therapeutic applications, improving its drug-like properties, and addressing the challenges associated with its development. This compound exemplifies the intersection of chemistry and biology in the pursuit of innovative medicines.